Cas no 97395-13-6 (3-5-methyl-2-(propan-2-yl)phenoxypropanoic Acid)

• Product Name: 3-5-methyl-2-(propan-2-yl)phenoxypropanoic Acid
• CAS No: 97395-13-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 4667762
• PubChem ID: 16773173
• Update Time: 2025-05-20

3-5-methyl-2-(propan-2-yl)phenoxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-methyl-2-(propan-2-yl)phenoxy]propanoic Acid
• Propanoic acid, 3-[5-methyl-2-(1-methylethyl)phenoxy]-
• 3-5-methyl-2-(propan-2-yl)phenoxypropanoic Acid

• Inchi： 1S/C13H18O3/c1-9(2)11-5-4-10(3)8-12(11)16-7-6-13(14)15/h4-5,8-9H,6-7H2,1-3H3,(H,14,15)
• InChI Key： CHIVRVVKOCCNME-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC(C)=CC=C1C(C)C

Additional information on 3-5-methyl-2-(propan-2-yl)phenoxypropanoic Acid

Professional Introduction to 3-5-methyl-2-(propan-2-yl)phenoxypropanoic Acid (CAS No. 97395-13-6)

3-5-methyl-2-(propan-2-yl)phenoxypropanoic acid, identified by its CAS number 97395-13-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure that includes a phenoxy group linked to a propanoic acid moiety, has garnered attention due to its potential applications in various biochemical pathways and drug development strategies.

The structural integrity of 3-5-methyl-2-(propan-2-yl)phenoxypropanoic acid makes it a versatile intermediate in synthetic chemistry. The presence of both aromatic and aliphatic components in its molecular framework allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility is particularly valuable in the design of novel pharmaceutical agents where precise molecular architecture can influence bioactivity and efficacy.

In recent years, the compound has been explored in the context of its pharmacological potential. Studies have indicated that derivatives of this molecule may exhibit inhibitory effects on certain enzymatic pathways, making them candidates for further development as therapeutic agents. Specifically, the phenoxypropanoic acid scaffold is known to interact with various biological targets, including receptors and enzymes involved in metabolic processes. This interaction potential has sparked interest in its role as a lead compound or intermediate in the synthesis of drugs targeting conditions such as metabolic disorders and inflammatory diseases.

One of the most compelling aspects of 3-5-methyl-2-(propan-2-yl)phenoxypropanoic acid is its utility in medicinal chemistry. The compound’s ability to serve as a building block for more complex molecules allows for the exploration of novel drug candidates with tailored pharmacokinetic profiles. Researchers have leveraged its structural features to develop analogs with enhanced solubility, bioavailability, and target specificity. These advancements underscore the importance of such intermediates in accelerating the drug discovery process.

The synthesis of 3-5-methyl-2-(propan-2-yl)phenoxypropanoic acid involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. This accessibility is crucial for both academic research and industrial applications, ensuring that sufficient quantities of the compound are available for comprehensive studies.

Recent research has also explored the environmental and toxicological profile of 3-5-methyl-2-(propan-2-yl)phenoxypropanoic acid. While preliminary studies suggest that the compound exhibits low toxicity at moderate concentrations, further investigation is necessary to fully understand its safety profile. These studies are essential for determining appropriate handling protocols and potential long-term effects, ensuring that the compound can be used safely in both laboratory and industrial settings.

The compound’s role in drug development extends beyond its direct therapeutic applications. It serves as a valuable tool for mechanistic studies, helping researchers unravel complex biochemical pathways. By studying how 3-5-methyl-2-(propan-2-yl)phenoxypropanoic acid interacts with biological systems, scientists can gain insights into disease mechanisms and identify new therapeutic targets. This knowledge is pivotal for developing more effective treatments across a range of medical conditions.

Looking ahead, the future prospects for 3-5-methyl-2-(propan-2-yl)phenoxypropanoic acid are promising. Ongoing research aims to expand its applications in pharmaceuticals, agrochemicals, and other industries where precise molecular control is essential. Innovations in synthetic chemistry and biotechnology are expected to further enhance its utility, making it an indispensable component in modern chemical research.

In conclusion, 3-5-methyl-2(propan-2-y)phenoxypropanoic acid (CAS No. 97395-13-6) represents a significant advancement in chemical and pharmaceutical research. Its unique structure, synthetic accessibility, and pharmacological potential make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing global health challenges.